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The disialoganglioside GD2 is a well-established tumor-associated antigen highly expressed on

the surface of neuroblastoma cells, making it a critical target for immunotherapy.[1][2][3] Its

expression level has been investigated as a prognostic marker, particularly in the context of

anti-GD2 monoclonal antibody therapies, which have significantly improved survival rates for

patients with high-risk neuroblastoma.[3][4][5][6][7][8] This guide provides a comparative

analysis of the prognostic significance of GD2 expression, supported by quantitative data from

key studies and detailed experimental methodologies.

GD2 Expression and Patient Outcomes: A
Quantitative Comparison
Multiple studies have demonstrated a correlation between the level of GD2 expression and the

clinical outcomes of neuroblastoma patients. Higher GD2 expression is generally associated

with a more aggressive disease phenotype, yet it also predicts a better response to anti-GD2

targeted immunotherapies.
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A pivotal study by Terzic et al. analyzed 152 tumor samples from neuroblastoma patients and

found that 96% expressed GD2.[1][4][5] However, the percentage of GD2-positive cells varied

among samples. A key finding was that a low percentage of GD2-positive cells before

immunotherapy with the anti-GD2 antibody ch14.18 was associated with relapse.[4][6] This

suggests that a higher, more homogenous GD2 expression is predictive of a more favorable

response to this targeted therapy.

Another study by Balis et al. focused on circulating GD2 as a biomarker.[9] They found that the

median concentration of GD2 in children with high-risk neuroblastoma was significantly higher

(167 nM) compared to controls (5.6 nM).[1][9] Furthermore, higher GD2 concentrations were

significantly associated with several poor prognostic factors, including MYCN amplification,

high-risk disease, and INSS stage 4 disease.[9]
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Prognostic
Parameter

High GD2
Expression

Low GD2
Expression

Key Studies

Response to Anti-GD2

Immunotherapy

Associated with better

response and lower

relapse rates.

Associated with a

higher likelihood of

relapse following anti-

GD2 therapy.

Terzic et al.[4][5]

Correlation with

Disease Severity

Higher circulating

GD2 levels are

significantly

associated with high-

risk disease, MYCN

amplification, and

advanced tumor stage

(INSS Stage 4).

Lower circulating GD2

levels are found in

more differentiated

neuroblastic tumors

like ganglioneuroma.

Balis et al.[9]

Overall Survival

Higher circulating

GD2 concentrations

were found in children

who died from the

disease.

Not explicitly stated as

a positive prognostic

factor for survival in

the absence of

targeted therapy.

Balis et al.[9]

Tumor Differentiation

High GD2 expression

is characteristic of

undifferentiated

neuroblastoma cells.

Lower GD2

expression is

observed in more

differentiated tumors

such as

ganglioneuroblastoma

and ganglioneuroma.

[10][11]

Lopez-Alvarez et al.

[11]

Experimental Protocols for GD2 Expression
Analysis
Accurate quantification of GD2 expression is crucial for its prognostic evaluation. The following

are summaries of common methodologies used in research.
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Immunohistochemistry (IHC) for GD2 in Tumor Tissue
Immunohistochemistry is a widely used technique to assess the percentage of GD2-positive

cells within a tumor sample.

Protocol Summary (based on Terzic et al.[4][5]):

Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) tumor tissue sections are

deparaffinized and rehydrated.

Antigen Retrieval: Heat-induced epitope retrieval is performed to unmask the GD2 antigen.

Blocking: Non-specific binding sites are blocked using a suitable blocking solution.

Primary Antibody Incubation: Sections are incubated with a primary monoclonal anti-GD2

antibody (e.g., ch14.18).

Secondary Antibody & Detection: A secondary antibody conjugated to an enzyme (e.g.,

HRP) is applied, followed by a chromogenic substrate to visualize the staining.

Scoring: The percentage of GD2-positive tumor cells is determined by microscopic

evaluation.

Flow Cytometry for GD2 on Neuroblastoma Cells
Flow cytometry allows for the quantification of both the percentage of GD2-positive cells and

the density of GD2 expression on individual cells.[12][13][14]

Protocol Summary (based on Crews et al.[12][13]):

Cell Preparation: A single-cell suspension is prepared from tumor tissue, bone marrow, or

peripheral blood.

Blocking: Fc receptors are blocked to prevent non-specific antibody binding.

Antibody Staining: Cells are incubated with a fluorescently labeled anti-GD2 antibody (e.g.,

dinutuximab-Alexa Fluor 647) and antibodies against other cell surface markers to identify

the neuroblastoma cell population (e.g., CD45-negative, HSAN-positive).[12]
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Data Acquisition: Samples are analyzed on a flow cytometer.

Data Analysis: The percentage of GD2-positive cells and the median fluorescence intensity

(MFI), which correlates with GD2 density, are calculated for the gated neuroblastoma cell

population.[12]

Liquid Chromatography/Tandem Mass Spectrometry
(LC/MS-MS) for Circulating GD2
This method provides a highly sensitive and specific measurement of GD2 concentrations in

serum or plasma.[9]

Protocol Summary (based on Balis et al.[9]):

Sample Preparation: Plasma or serum samples undergo a lipid extraction process to isolate

gangliosides.

Chromatographic Separation: The extracted lipids are separated using high-pressure liquid

chromatography (HPLC).

Mass Spectrometry Detection: The separated molecules are ionized and detected by a

tandem mass spectrometer, which allows for the specific identification and quantification of

GD2 based on its mass-to-charge ratio.

Visualizing the Prognostic Logic and Experimental
Workflow
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Conclusion
The expression of GD2 is a dual-faceted prognostic marker in neuroblastoma. While high

expression is linked to more aggressive disease features, it is also a prerequisite for a

favorable response to anti-GD2 immunotherapy, a cornerstone of treatment for high-risk

patients.[2][3][15][16] The proportion of GD2-positive cells within a tumor appears to be a more

critical predictor of immunotherapy success than just the presence or absence of the antigen.

[4] Therefore, accurate and quantitative assessment of GD2 expression using standardized

methodologies is essential for patient stratification and for predicting the efficacy of targeted

therapies. Future research may focus on strategies to overcome GD2 heterogeneity or to

upregulate its expression to enhance the efficacy of anti-GD2 treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disialoganglioside GD2 Expression in Solid Tumors and Role as a Target for Cancer
Therapy - PMC [pmc.ncbi.nlm.nih.gov]

2. Anti-GD2 Strategy in the Treatment of Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]

3. hospitalhealthcare.com [hospitalhealthcare.com]

4. Expression of Disialoganglioside (GD2) in Neuroblastic Tumors: A Prognostic Value for
Patients Treated With Anti-GD2 Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Expression of Disialoganglioside (GD2) in Neuroblastic Tumors: A Prognostic Value for
Patients Treated With Anti-GD2 Immunotherapy. (2018) | Tatjana Terzic | 58 Citations
[scispace.com]

6. researchgate.net [researchgate.net]

7. youtube.com [youtube.com]

8. Long-Term Outcomes and Quality of Life of High-Risk Neuroblastoma Patients Treated
with a Multimodal Treatment Including Anti-GD2 Immunotherapy: A Retrospective Cohort
Study - PMC [pmc.ncbi.nlm.nih.gov]

9. The Ganglioside, GD2, as a Circulating Tumor Biomarker for Neuroblastoma - PMC
[pmc.ncbi.nlm.nih.gov]

10. The role of GD2 as a diagnostic and prognostic tumor marker in neuroblastoma
(literature review) | Ivanov | Russian Journal of Pediatric Hematology and Oncology
[journal.nodgo.org]

11. mdpi.com [mdpi.com]

12. A Multi-Color Flow Cytometric Assay for Quantifying Dinutuximab Binding to
Neuroblastoma Cells in Tumor, Bone Marrow, and Blood - PMC [pmc.ncbi.nlm.nih.gov]

13. A Multi-Color Flow Cytometric Assay for Quantifying Dinutuximab Binding to
Neuroblastoma Cells in Tumor, Bone Marrow, and Blood - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. jitc.bmj.com [jitc.bmj.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8261863?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7358363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7358363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2964668/
https://hospitalhealthcare.com/clinical/oncology/anti-gd2-mabs-for-the-treatment-of-high-risk-neuroblastoma/
https://pubmed.ncbi.nlm.nih.gov/29067879/
https://pubmed.ncbi.nlm.nih.gov/29067879/
https://scispace.com/papers/expression-of-disialoganglioside-gd2-in-neuroblastic-tumors-4jhofmxgf6
https://scispace.com/papers/expression-of-disialoganglioside-gd2-in-neuroblastic-tumors-4jhofmxgf6
https://scispace.com/papers/expression-of-disialoganglioside-gd2-in-neuroblastic-tumors-4jhofmxgf6
https://www.researchgate.net/publication/320658581_Expression_of_Disialoganglioside_GD2_in_Neuroblastic_Tumors_A_Prognostic_Value_for_Patients_Treated_With_Anti-GD2_Immunotherapy
https://www.youtube.com/watch?v=cSeN8-X5vQo
https://pmc.ncbi.nlm.nih.gov/articles/PMC11720496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11720496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11720496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7863579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7863579/
https://journal.nodgo.org/jour/article/view/772?locale=en_US
https://journal.nodgo.org/jour/article/view/772?locale=en_US
https://journal.nodgo.org/jour/article/view/772?locale=en_US
https://www.mdpi.com/2072-6694/14/24/6051
https://pmc.ncbi.nlm.nih.gov/articles/PMC10573805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10573805/
https://pubmed.ncbi.nlm.nih.gov/37834874/
https://pubmed.ncbi.nlm.nih.gov/37834874/
https://pubmed.ncbi.nlm.nih.gov/37834874/
https://jitc.bmj.com/content/9/4/e002293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. mdpi.com [mdpi.com]

16. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Prognostic Value of GD2 Expression in Neuroblastoma:
A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261863/docs#prognostic-value-of-gd2-expression-
in-neuroblastoma-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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